Cas no 2028662-39-5 (4,4,4-trifluoro-2-methylbutane-1-thiol)

• Product Name: 4,4,4-trifluoro-2-methylbutane-1-thiol
• CAS No: 2028662-39-5
• MF: C₅H₉F₃S
• MW: 158.185170888901
• CID: 5612730
• PubChem ID: 165638411
• Update Time: 2025-07-21

4,4,4-trifluoro-2-methylbutane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 4,4,4-Trifluoro-2-methyl-1-butanethiol (ACI)
• 1-Butanethiol, 4,4,4-trifluoro-2-methyl- (ACI)
• 4,4,4-trifluoro-2-methylbutane-1-thiol

• Inchi： 1S/C5H9F3S/c1-4(3-9)2-5(6,7)8/h4,9H,2-3H2,1H3
• InChI Key： KFEZGHHRAMQSCJ-UHFFFAOYSA-N
• SMILES： FC(CC(CS)C)(F)F

Additional information on 4,4,4-trifluoro-2-methylbutane-1-thiol

Introduction to 4,4,4-trifluoro-2-methylbutane-1-thiol (CAS No. 2028662-39-5)

4,4,4-trifluoro-2-methylbutane-1-thiol, identified by the Chemical Abstracts Service Number (CAS No.) 2028662-39-5, is a fluorinated thiol compound that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This compound belongs to a class of molecules characterized by the presence of fluorine atoms, which confer unique electronic and steric properties, making it a valuable building block for the synthesis of more complex molecules.

The molecular structure of 4,4,4-trifluoro-2-methylbutane-1-thiol consists of a four-carbon chain with a trifluoromethyl group at the terminal carbon and a thiol (-SH) functional group at the first carbon. The presence of fluorine atoms not only influences the reactivity of the molecule but also its physical properties, such as boiling point and solubility. These characteristics make it particularly useful in applications where specific interactions with biological targets are required.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced metabolic stability and improved bioavailability compared to their non-fluorinated counterparts. This has led to extensive research into the development of fluorinated thiols as intermediates in drug discovery. For instance, studies have shown that thiols can act as key pharmacophores in the design of small-molecule drugs, offering both nucleophilic and electrophilic reactivity depending on the reaction conditions.

4,4,4-trifluoro-2-methylbutane-1-thiol has been explored in several synthetic pathways, particularly in the preparation of more complex fluorinated molecules. Its utility as a precursor in cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, has been demonstrated in multiple studies. These reactions are pivotal in constructing biaryl structures, which are common motifs in many therapeutic agents.

The pharmaceutical industry has leveraged the unique properties of trifluoromethylthiols to develop novel compounds with improved pharmacokinetic profiles. For example, researchers have utilized derivatives of this compound to synthesize kinase inhibitors and other targeted therapies. The trifluoromethyl group is known to enhance binding affinity and metabolic stability, while the thiol moiety provides a versatile handle for further functionalization.

Recent advancements in computational chemistry have also highlighted the potential of 4,4,4-trifluoro-2-methylbutane-1-thiol as a scaffold for drug design. Molecular modeling studies suggest that its structure can be optimized for better interaction with biological targets by incorporating additional functional groups or by derivatizing its existing moieties. These computational approaches have accelerated the discovery process by allowing researchers to predict the behavior of molecules before experimental synthesis.

In addition to its pharmaceutical applications, CAS No. 2028662-39-5 has found utility in materials science. Fluorinated thiols are known to exhibit interesting surface properties, making them suitable for use in coatings and adhesives. The ability of these compounds to form strong hydrogen bonds and interact with metal surfaces has been exploited in various industrial applications.

The synthesis of 4,4,4-trifluoro-2-methylbutane-1-thiol typically involves multi-step organic transformations starting from commercially available precursors. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the trifluoromethyl group efficiently. These methods often require careful optimization to ensure high yields and purity.

The handling and storage of this compound require adherence to standard laboratory practices due to its reactivity. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to prevent exposure and degradation. Storage conditions should minimize light exposure and maintain stable temperatures to preserve its integrity.

Future research directions for CAS No 2028662-39-5 include exploring its role in medicinal chemistry and materials science further. Innovations in synthetic methodologies may lead to more efficient production methods, while interdisciplinary studies could uncover new applications for this versatile compound.